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Introduction
Ponceau 4R lake is an aluminum lake of the synthetic azo dye Ponceau 4R (also known as

Cochineal Red A or E124).[1] As a water-insoluble pigment, it provides a vibrant and stable red

coloration, making it a suitable colorant for pharmaceutical tablet coatings.[1][2] The use of

lakes, such as Ponceau 4R lake, is often preferred over soluble dyes in tablet coating as they

offer more reproducible and uniform color and are not prone to bleeding. This insolubility

ensures that the color does not migrate into the tablet core or out into the surrounding

environment. Ponceau 4R lake is known for its excellent light and heat stability, contributing to

the overall stability and shelf-life of the final drug product.[1]

These application notes provide a comprehensive overview of the use of Ponceau 4R lake in

pharmaceutical tablet coating, including formulation considerations, detailed experimental

protocols, and quality control parameters.
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The regulatory status of Ponceau 4R varies by country and application. It is permitted for use in

pharmaceuticals in some regions but may be restricted or banned in others. For instance, while

it is used in Europe, Asia, and Australia in food products, it is not approved for human

consumption by the U.S. Food and Drug Administration (FDA). It is crucial for drug

development professionals to consult the specific regulations of the target market for the

pharmaceutical product.

Physicochemical Properties of Ponceau 4R Lake
A summary of the key physicochemical properties of Ponceau 4R and its lake is presented in

the table below.

Property Description

Synonyms
E124 Lake, Ponceau Red Lake, CI 16255 Lake,

Cochineal Red A Lake[1]

CAS Number 2611-82-7 (Ponceau 4R)

Molecular Formula C20H11N2Na3O10S3[1]

Molecular Weight 604.46 g/mol [1]

Appearance Reddish powder or granules

Solubility Insoluble in water, sparingly soluble in ethanol

Stability
Good stability to light and heat; fades in the

presence of ascorbic acid[3]

Application in Tablet Coating
Ponceau 4R lake is incorporated into film coating formulations to provide a distinct red color to

tablets. This aids in:

Product Identification: Helps patients and healthcare providers to easily distinguish between

different medications.[1]

Patient Compliance: Aesthetically pleasing appearance can improve patient acceptability.
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Brand Recognition: Unique color can be part of a product's branding.

Light Protection: The opacity of the lake can offer some protection to light-sensitive active

pharmaceutical ingredients (APIs).

Formulation of Coating Suspension
A typical film coating formulation consists of a polymer, a plasticizer, a colorant (Ponceau 4R
lake), and a solvent system. An opacifier may also be included.

Table 1: Components of a Film Coating Suspension with Ponceau 4R Lake

Component Example
Typical
Concentration (%
w/w of total solids)

Function

Film-Forming Polymer

Hydroxypropyl

Methylcellulose

(HPMC), Polyvinyl

Alcohol (PVA)

50 - 70%

Forms a continuous

film around the tablet

core.

Plasticizer
Polyethylene Glycol

(PEG), Triacetin
5 - 20%

Increases the

flexibility and

adhesion of the film,

preventing cracking.

Colorant Ponceau 4R Lake 0.1 - 2.0%
Provides the desired

red color.

Opacifier Titanium Dioxide 10 - 30%

Provides opacity and

can enhance the color

uniformity.

Solvent System

Purified Water,

Ethanol-Water

Mixtures

N/A (vehicle for

application)

Dissolves or disperses

the solid components

for spraying.

The concentration of Ponceau 4R lake can be adjusted to achieve the desired shade of red.

Lower concentrations (<0.1%) will produce a lighter, pinkish hue, while higher concentrations
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(up to 2.0%) will result in a deeper red.

A study on a moisture-protective coating for hygroscopic tablets used "acid red 2 dye" at

concentrations of 0.05% and 0.4% in the final film coating, providing an example of the low

concentrations at which these dyes can be effectively used.

Illustrative Example of Coating Formulations with a Red Dye

Ingredient
Formulation 1 (% w/w of
dry film)

Formulation 2 (% w/w of
dry film)

HPMC 60.0 -

Shellac - 20.0

PEG 1500 - 10.0

PEG 4000 - 29.6

Tween 80 - 5.0

Titanium Dioxide 39.95 10.0

Acid Red 2 Dye 0.05 0.4

Note: This table is adapted from a study using a different red dye and serves as an illustrative

example of potential concentrations.

Experimental Protocols
Preparation of Aqueous Coating Suspension with
Ponceau 4R Lake
This protocol describes the preparation of a 15% w/w solid content aqueous coating

suspension.

Materials and Equipment:

Hydroxypropyl Methylcellulose (HPMC)
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Polyethylene Glycol (PEG) 400

Titanium Dioxide

Ponceau 4R Lake

Purified Water

Mixing vessel with a low-shear mixer/homogenizer

Magnetic stirrer

Protocol:

Polymer Hydration: Add the required amount of HPMC to approximately half of the total

volume of purified water, which has been heated to 80-90°C, while stirring. Continue stirring

until the HPMC is fully dispersed.

Cooling: Add the remaining volume of cold purified water to the polymer dispersion to

facilitate the dissolution of HPMC. Continue stirring until the solution is clear and has cooled

to room temperature.

Plasticizer Addition: Slowly add the PEG 400 to the HPMC solution and mix until fully

dissolved.

Pigment Dispersion: In a separate container, disperse the Titanium Dioxide and Ponceau 4R
Lake in a small amount of the polymer solution using a homogenizer to create a smooth,

uniform color concentrate. This step is critical to prevent speckling in the final coating.

Final Mixing: Slowly add the pigment dispersion to the main polymer solution with continuous

stirring.

Final Dilution and Screening: Add the remaining purified water to achieve the final desired

solid content (15% w/w) and mix until uniform. Pass the final suspension through a fine mesh

screen to remove any agglomerates before use.

Diagram 1: Workflow for Preparation of Coating Suspension
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Coating Suspension Preparation

1. Polymer Hydration
(HPMC in hot water)

2. Cooling & Dissolution
(Add cold water)

3. Plasticizer Addition
(Add PEG 400)

4. Pigment Dispersion
(TiO2 & Ponceau 4R Lake in polymer solution)

5. Final Mixing
(Combine pigment dispersion with main solution)

6. Final Dilution & Screening

Click to download full resolution via product page

Caption: Workflow for preparing an aqueous film coating suspension.

Tablet Coating Process
This protocol outlines the general procedure for applying the aqueous film coating suspension

to tablet cores using a perforated pan coater.

Equipment:
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Perforated pan coater with spray guns

Peristaltic pump

Calibrated balance

Protocol:

Pre-heating: Load the tablet cores into the coating pan and pre-heat them to a target bed

temperature of 40-45°C with the pan rotating.

Coating:

Begin spraying the coating suspension onto the rotating tablet bed at a controlled rate.

Maintain the inlet air temperature, airflow rate, and pan speed within the defined

parameters to ensure efficient drying without overwetting or spray drying.

Continuously monitor the tablet bed temperature.

Process Monitoring: Periodically take samples to check for weight gain and visual

appearance.

Endpoint: Continue the process until the target weight gain (typically 2-4% of the initial tablet

weight) is achieved.

Drying: Once the target weight gain is reached, stop spraying and continue to tumble the

tablets in the warm air stream for a short period to ensure they are fully dry.

Cooling: Cool the tablets to room temperature before discharging.

Table 2: Typical Tablet Coating Process Parameters
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Parameter Typical Range

Inlet Air Temperature 50 - 70°C

Tablet Bed Temperature 40 - 45°C

Pan Speed 8 - 15 RPM

Spray Rate 10 - 50 g/min/gun (for a pilot-scale coater)

Atomizing Air Pressure 1.5 - 2.5 bar

Diagram 2: Tablet Coating Process Flow
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Tablet Coating Process

1. Pre-heating of Tablet Cores

2. Spraying of Coating Suspension

3. Process Monitoring
(Weight gain, appearance)

Continuous

4. Endpoint Determination
(Target weight gain reached)

Target met

5. Drying

6. Cooling & Discharging

Click to download full resolution via product page

Caption: General workflow for the tablet film coating process.

Quality Control of Coated Tablets
A series of quality control tests are performed on the finished coated tablets to ensure they

meet the required specifications.

Table 3: Quality Control Tests for Ponceau 4R Lake Coated Tablets
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Test Method Typical Specification

Appearance Visual Inspection

Uniform red color, free from

defects (cracks, peeling,

twinning).

Weight Variation USP <905> Within compendial limits.

Hardness Tablet Hardness Tester
Typically 5-10 kP (will be

formulation dependent).

Friability Friabilator (e.g., 100 rotations) Less than 1.0% weight loss.

Disintegration Time USP <701>
For immediate-release tablets,

typically less than 15 minutes.

Dissolution USP <711>
API-specific; e.g., >80% of

drug released in 30 minutes.

Color Uniformity Spectrophotometry/Colorimetry
RSD of color values within a

pre-defined limit.

Assay and Impurities HPLC

Assay within 90-110% of label

claim; impurities within

specified limits.

Protocols for Key Quality Control Tests
6.1.1. Disintegration Test (for immediate-release tablets)

Apparatus: USP Disintegration Apparatus.

Medium: Purified water or other specified medium (e.g., 0.1N HCl).

Temperature: 37 ± 2°C.

Procedure: Place one tablet in each of the six tubes of the basket. Operate the apparatus for

the specified time.

Acceptance Criteria: All tablets have disintegrated completely.
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6.1.2. Dissolution Test (for immediate-release tablets)

Apparatus: USP Apparatus 1 (basket) or 2 (paddle).

Medium: As specified for the API (e.g., phosphate buffer pH 6.8).

Volume: Typically 900 mL.

Temperature: 37 ± 0.5°C.

Procedure: Place one tablet in each vessel. Withdraw samples at specified time points and

analyze for dissolved API content using a validated analytical method (e.g., UV-Vis

spectrophotometry or HPLC).

Acceptance Criteria: The percentage of API dissolved at the specified time point meets the

criteria set in the product specification.

Diagram 3: Quality Control Testing Workflow

Quality Control of Coated Tablets

Sample Coated Tablets

Visual Inspection
(Appearance, Color Uniformity)

Physical Tests
(Weight, Hardness, Friability)

Performance Tests
(Disintegration, Dissolution)

Chemical Tests
(Assay, Impurities)

Batch Release

All tests pass All tests pass All tests pass All tests pass

Click to download full resolution via product page

Caption: A logical flow for the quality control testing of coated tablets.
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Stability Considerations
Tablets coated with a Ponceau 4R lake formulation should be subjected to stability studies

under ICH-recommended conditions. Key stability-indicating parameters to monitor include:

Appearance (color fading or mottling).

Assay of the active pharmaceutical ingredient.

Degradation products/impurities.

Dissolution profile.

Moisture content.

Ponceau 4R itself is generally stable to light and heat, but its interaction with other excipients

and the API over the shelf-life of the product must be evaluated.

Conclusion
Ponceau 4R lake is a valuable excipient for the film coating of pharmaceutical tablets, offering

a vibrant, stable, and uniform red color. Its successful application requires careful consideration

of the coating formulation, process parameters, and rigorous quality control testing. The

protocols and data presented in these application notes provide a foundation for the

development and evaluation of tablets coated with Ponceau 4R lake. It is imperative that

researchers and drug developers adhere to the specific regulatory requirements for their target

markets regarding the use of this colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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